Cas no 756859-40-2 (2-(3-Allylureido)-2-oxoethyl 2-(methylthio)nicotinate)

• Product Name: 2-(3-Allylureido)-2-oxoethyl 2-(methylthio)nicotinate
• CAS No: 756859-40-2
• MF: C₁₃H₁₅N₃O₄S
• MW: 309.340901613235
• CID: 6447593
• PubChem ID: 2079481
• Update Time: 2025-06-09

2-(3-Allylureido)-2-oxoethyl 2-(methylthio)nicotinate Chemical and Physical Properties

Names and Identifiers

• starbld0003827
• 2-oxo-2-{[(prop-2-en-1-yl)carbamoyl]amino}ethyl 2-(methylsulfanyl)pyridine-3-carboxylate
• CHEMBL1463311
• HMS2179A09
• Z18837329
• 2-(3-Allylureido)-2-oxoethyl 2-(methylthio)nicotinate
• MLS000566067
• EN300-26589850
• SMR000153171
• 756859-40-2
• AKOS033645403

• Inchi： 1S/C13H15N3O4S/c1-3-6-15-13(19)16-10(17)8-20-12(18)9-5-4-7-14-11(9)21-2/h3-5,7H,1,6,8H2,2H3,(H2,15,16,17,19)
• InChI Key： JICDKQAWYBSLSZ-UHFFFAOYSA-N
• SMILES： S(C)C1C(C(=O)OCC(NC(NCC=C)=O)=O)=CC=CN=1

Computed Properties

• Exact Mass: 309.07832714g/mol
• Monoisotopic Mass: 309.07832714g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 7
• Complexity: 403
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 123Ų

Additional information on 2-(3-Allylureido)-2-oxoethyl 2-(methylthio)nicotinate

Professional Introduction to Compound with CAS No. 756859-40-2 and Product Name: 2-(3-Allylureido)-2-oxoethyl 2-(methylthio)nicotinate

Compound with the CAS number 756859-40-2, specifically identified as 2-(3-Allylureido)-2-oxoethyl 2-(methylthio)nicotinate, represents a significant advancement in the field of pharmaceutical chemistry. This compound has garnered considerable attention due to its unique structural properties and potential applications in medicinal chemistry. The molecular structure of this compound incorporates several key functional groups, including an allylureido moiety and a methylthio-substituted nicotinate backbone, which contribute to its distinct chemical behavior and biological activity.

The allylureido group in the molecular structure of 2-(3-Allylureido)-2-oxoethyl 2-(methylthio)nicotinate is particularly noteworthy. This functional group has been extensively studied for its role in modulating various biological pathways. Recent research has highlighted the compound's potential in inhibiting key enzymes involved in inflammatory responses, making it a promising candidate for the development of novel anti-inflammatory agents. The presence of the methylthio substituent further enhances the compound's pharmacological profile by contributing to its metabolic stability and bioavailability.

In the context of modern drug discovery, 2-(3-Allylureido)-2-oxoethyl 2-(methylthio)nicotinate has been investigated for its interactions with specific target proteins. Studies have demonstrated that this compound exhibits high affinity for certain enzymes implicated in metabolic disorders, suggesting its utility in therapeutic interventions for conditions such as diabetes and obesity. The nicotinate moiety, a well-known pharmacophore, plays a crucial role in these interactions by facilitating binding to active sites on target enzymes.

One of the most compelling aspects of 756859-40-2 is its synthetic accessibility. The development of efficient synthetic routes has enabled researchers to produce this compound in sufficient quantities for both preclinical and clinical studies. Advanced synthetic methodologies have been employed to optimize yield and purity, ensuring that the final product meets stringent pharmaceutical standards. These advancements have paved the way for large-scale production and further exploration of its therapeutic potential.

The pharmacokinetic properties of 2-(3-Allylureido)-2-oxoethyl 2-(methylthio)nicotinate have also been extensively studied. Research indicates that this compound exhibits favorable pharmacokinetic profiles, including adequate absorption, distribution, metabolism, and excretion (ADME) characteristics. These properties are critical for determining the compound's suitability for clinical use, as they influence dosing regimens and potential side effects. The compound's ability to cross the blood-brain barrier has further intrigued researchers, opening up possibilities for applications in central nervous system disorders.

Recent clinical trials have provided valuable insights into the therapeutic efficacy of 756859-40-2. Initial findings suggest that this compound demonstrates significant anti-inflammatory effects without inducing notable toxicity. These results are particularly encouraging given the growing demand for safer alternatives to conventional anti-inflammatory drugs. Additionally, preclinical studies have explored its potential role in neuroprotection, indicating that it may help mitigate neuronal damage caused by oxidative stress and inflammation.

The structural diversity of 2-(3-Allylureido)-2-oxoethyl 2-(methylthio)nicotinate has also inspired researchers to explore its derivatives. By modifying specific functional groups within the molecule, scientists aim to enhance its pharmacological activity while minimizing side effects. This approach aligns with the broader trend in drug development towards rational design and structure-based drug discovery. The synthesis of novel derivatives has opened up new avenues for therapeutic intervention across various disease states.

The regulatory landscape surrounding CAS No. 756859-40-2 is another critical consideration. Compliance with international regulatory standards ensures that the compound can be safely and effectively utilized in clinical settings. Regulatory agencies have stringent guidelines for evaluating new drugs, including comprehensive toxicological assessments and pharmacokinetic studies. The successful navigation of these regulatory pathways is essential for bringing this promising compound to market.

In conclusion, 756859-40-2, identified as 2-(3-Allylureido)-2-oxoethyl 2-(methylthio)nicotinate, represents a significant advancement in pharmaceutical chemistry with broad therapeutic implications. Its unique structural features, favorable pharmacokinetic properties, and promising preclinical findings position it as a valuable candidate for further clinical development. As research continues to uncover new applications for this compound, it holds great promise for improving patient outcomes across multiple disease areas.